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Introduction

Galactonic acid, a sugar acid derived from galactose, serves as a carbon and energy source
for a variety of microorganisms. The metabolic pathways for its utilization differ significantly
between bacteria and fungi, offering a landscape of unique enzymes and intermediates.
Understanding these pathways is crucial for applications in metabolic engineering, biofuel
production, and the development of novel antimicrobial agents. This technical guide provides
an in-depth overview of the core metabolic routes of galactonic acid in microorganisms,
detailing the enzymes involved, their kinetic properties, and the experimental protocols for their
study.

Bacterial Metabolism of D-Galactonic Acid: The
DelLey-Doudoroff Pathway

In bacteria such as Escherichia coli and members of the Pseudomonas and Azotobacter
genera, D-galactonic acid is catabolized through a modified Entner-Doudoroff pathway known
as the DeLey-Doudoroff pathway. This pathway involves a series of enzymatic reactions that
convert D-galactonate into intermediates of central metabolism.

The key steps are:
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o Dehydration: D-galactonate is dehydrated by D-galactonate dehydratase to form 2-keto-3-
deoxy-D-galactonate (KDG).

e Phosphorylation: KDG is then phosphorylated by 2-keto-3-deoxy-D-galactonate kinase to
yield 2-keto-3-deoxy-6-phospho-D-galactonate (KDPG).

o Aldol Cleavage: Finally, 2-keto-3-deoxy-6-phospho-D-galactonate aldolase cleaves KDPG
into pyruvate and D-glyceraldehyde-3-phosphate, which can directly enter glycolysis.

Bacterial DeLey-Doudoroff Pathway for D-Galactonic Acid Catabolism.
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Fungal Metabolism of D-Galacturonic Acid to L-
Galactonic Acid Intermediates

Filamentous fungi, such as Aspergillus niger and Trichoderma reesei (anamorph of Hypocrea
jecorina), utilize a distinct pathway for the catabolism of D-galacturonic acid, which proceeds
through L-galactonic acid.

The key steps are:

Reduction: D-galacturonic acid is first reduced to L-galactonate by an NADPH-dependent D-
galacturonic acid reductase.

o Dehydration: L-galactonate is then dehydrated by L-galactonate dehydratase to produce 2-
keto-3-deoxy-L-galactonate.

o Aldol Cleavage: This intermediate is cleaved by 2-keto-3-deoxy-L-galactonate aldolase into
pyruvate and L-glyceraldehyde.

o Final Reduction: L-glyceraldehyde is subsequently reduced to glycerol by an NADPH-
dependent L-glyceraldehyde reductase.

Fungal Pathway for D-Galacturonic Acid Catabolism via L-Galactonate.

Quantitative Data: Fungal Pathway Enzymes

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1197488?utm_src=pdf-body
https://www.benchchem.com/product/b1197488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Source . Optimal
EC . Optimal
Enzyme Organis Km Vmax kcat Temp.
Number pH
m (°C)
D-
Galactur
. . Hypocrea
onicAcid 1.1.1.365 . - - - - -
jecorina
Reductas
e
L-
Galacton Trichoder
ate 4.2.1.146 ma - - - - -
Dehydrat reesei
ase
3.5mM
(L-threo-
3-deoxy-
2-Keto-3- hexuloso
deoxy-L- nate), 0.5
Hypocrea
galacton  4.1.2.54 o mM - - - -
jecorina
ate (Pyruvate
Aldolase ), 1.2 mM
(L-
glycerald
ehyde)
L-
Glycerald )
Aspergill
ehyde 1.1.1.372 _ - - - - -
us niger
Reductas
e

Data not available is denoted by "-".

Experimental Protocols
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A generalized workflow for the purification and characterization of enzymes in the galactonic
acid metabolic pathways is presented below.

 To cite this document: BenchChem. [Metabolic Pathway of Galactonic Acid in
Microorganisms: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197488#metabolic-pathway-of-galactonic-acid-in-
microorganisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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